Cas no 61136-79-6 (Ethanedione, (4-methylphenyl)(2,4,6-trimethylphenyl)-)

• Product Name: Ethanedione, (4-methylphenyl)(2,4,6-trimethylphenyl)-
• CAS No: 61136-79-6
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 491013
• PubChem ID: 71399090
• Update Time: 2025-04-19

Ethanedione, (4-methylphenyl)(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, (4-methylphenyl)(2,4,6-trimethylphenyl)-
• 1-(4-methylphenyl)-2-(2,4,6-trimethylphenyl)ethane-1,2-dione
• DTXSID30820475
• 61136-79-6

• Inchi： 1S/C18H18O2/c1-11-5-7-15(8-6-11)17(19)18(20)16-13(3)9-12(2)10-14(16)4/h5-10H,1-4H3
• InChI Key： KHDRLOZGUZQWGN-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(C)=CC=1)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14